Cas no 1424-48-2 (2-Propenenitrile,3-[(4-methylphenyl)sulfonyl]-)

• Product Name: 2-Propenenitrile,3-[(4-methylphenyl)sulfonyl]-
• CAS No: 1424-48-2
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 144520
• PubChem ID: 2301
• Update Time: 2025-04-19

2-Propenenitrile,3-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile,3-[(4-methylphenyl)sulfonyl]-
• 3-(4-methylphenyl)sulfonylprop-2-enenitrile
• 2-Propenenitrile, 3-((4-methylphenyl)sulfonyl)-
• 3-((4-Methylphenyl)sulfonyl)-2-propenenitrile
• 3-(4-Tolylsulfonyl)acrylonitrile
• 3-(p-Toluenesulfonyl)acrylonitrile
• 3-(p-Tolylsulfonyl)acrylonitrile
• Acrylonitrile, 3-(p-tolylsulfonyl)- (7CI,8CI)
• Caswell No. 859A
• CP 15749-3
• EPA Pesticide Chemical Code 459200
• KBio2_003105
• DTXSID3041459
• IFLab1_000040
• HMS3651H10
• Q27164032
• C10H9NO2S
• KBio3_000973
• NS00121077
• HMS3674K09
• 3-(4-methylphenyl)sulfonyl-2-propenenitrile
• KBio2_005673
• Acrylonitrile, 3-(p-tolylsulfonyl)-
• KBio2_000537
• Oprea1_624859
• Bio2_000909
• KBioGR_000537
• KBio3_000974
• 1424-48-2
• KBioSS_000537
• ?-(cyanovinyl)-p-tolylsulfone
• Bio2_000429

• Inchi： 1S/C10H9NO2S/c1-9-3-5-10(6-4-9)14(12,13)8-2-7-11/h2-6,8H,1H3
• InChI Key： DOEWDSDBFRHVAP-UHFFFAOYSA-N
• SMILES： S(C=CC#N)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 207.03547
• Monoisotopic Mass: 207.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 66.3A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.237
• Boiling Point: 397.6°C at 760 mmHg
• Flash Point: 194.3°C
• Refractive Index: 1.557
• PSA: 57.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds